Cerium;iridium

• CAS No.: 12014-64-1
• Molecular Formula: CeIr3
• Molecular Weight: 716.77 g/mol
• IUPAC Name: cerium;iridium
• InChI: InChI=1S/Ce.3Ir
• InChI Key: PTDOMQODLOLADP-UHFFFAOYSA-N
• Canonical SMILES: [Ce].[Ir].[Ir].[Ir]

Description

Cerium (Ce) and iridium (Ir) are distinct elements with unique roles in industrial and scientific applications. Cerium, a lanthanide (atomic number 58), is abundant in the Earth’s crust (~65 ppm) and exhibits versatile redox chemistry due to its +3/+4 oxidation states . It is widely used in catalysts, pigments (e.g., cerium sulfide for red hues), and energy technologies like solid oxide fuel cells . In contrast, iridium (atomic number 77), a transition metal, is exceptionally rare (0.4 ppb crustal abundance) and renowned for its corrosion resistance, high melting point (2,739 K), and applications in high-performance alloys, electronics, and catalysis .

Comparison with Similar Compounds

Table 1: Basic Properties of Cerium and Iridium

Property	Cerium (Ce)	Iridium (Ir)
Atomic Number	58	77
Group	Lanthanides	Transition Metals
Melting Point	1,071 K	2,739 K
Boiling Point	3,633 K	4,701 K
Crustal Abundance	~65 ppm	0.4 ppb
Electron Configuration	[Xe] 4f¹ 5d¹ 6s²	[Xe] 4f¹⁴ 5d⁷ 6s²
Key Oxidation States	+3, +4	+3, +4

Comparison of Key Compounds

Table 2: Catalytic Performance of CeO₂ vs. IrO₂

Metric	CeO₂	IrO₂
OER Overpotential (mV)	450–600 (alkaline)	220–300 (acidic)
Cost (per kg)	~$5	\sim$150,000
Stability	Moderate (alkaline)	High (acidic)

Environmental and Economic Considerations

Cerium’s abundance and low toxicity make it preferable for large-scale applications like wastewater treatment and CMP slurries . Iridium’s scarcity necessitates recycling from spent electronics and catalysts, with recovery rates <10% due to technical challenges .

Table 3: Sustainability Metrics

Metric	Cerium	Iridium
Annual Production	~30,000 tons	~7.5 tons
Recycling Rate	~5% (limited demand)	<10% (complex processes)
Primary Use	Catalysts, alloys	Electronics, alloys

Q & A

Q. How to balance catalyst loading and substrate interactions in Ce-Ir thin-film studies?

• Methodological Answer : Optimize via atomic layer deposition (ALD) to control Ir thickness (1–10 nm) on CeO₂(111) single crystals. Use AFM to verify uniformity and avoid substrate effects (e.g., Ti or C supports). Correlate loading with electrochemical surface area (ECSA) via Cu underpotential deposition .